5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)indolin-2-one

• IUPAC Name: 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-dihydroindol-2-one
• InChI: InChI=1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)10-5-6-11-9(7-10)8-12(17)16-11/h5-7H,8H2,1-4H3,(H,16,17)
• InChI Key: BXFPTCYBFJOZHJ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)NC(=O)C3
• Molecular Formula: C14H18BNO3
• DSSTOX Substance ID: DTXSID30620275
• Molecular Weight: 259.11 g/mol
• CAS RN: 837392-64-0

Description

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)indolin-2-one is a chemical compound with the empirical formula C13H17BN2O2. It is also known as 7-Azaindole-5-boronic acid pinacol ester. The molecular weight of this compound is 244.10.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, tert-butyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate was synthesized through two substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string CC1(C)OB(OC1(C)C)c2cnc3[nH]ccc3c2. The InChI key for this compound is UOXAMYZTYZLSCC-UHFFFAOYSA-N.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, similar compounds like 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane have been used for borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature with a melting point of 243-248 °C.

Scientific Research Applications

Synthesis and Structural Analysis

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-2-one and its derivatives are primarily used in the synthesis of complex organic compounds. These compounds are obtained through multi-step reactions, including substitution reactions. Their structures are often confirmed using techniques like FTIR, NMR spectroscopy, mass spectrometry, and X-ray diffraction. Density functional theory (DFT) is frequently applied to calculate molecular structures, providing insights into molecular electrostatic potentials and frontier molecular orbitals (Huang et al., 2021), (Wu et al., 2021).

Application in Boronic Acid Ester Synthesis

These compounds play a vital role as intermediates in the synthesis of boric acid esters, which are important in organic synthesis and pharmaceutical applications. Their role as intermediates in crystallographic and conformational analyses of boric acid esters has been extensively studied, highlighting their importance in understanding physicochemical properties of such compounds (Huang et al., 2021).

Infrared and Nuclear Magnetic Resonance Spectroscopy

Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy are crucial techniques used for the characterization of these compounds. They provide detailed insights into the molecular structure and are essential for confirming the identity of the synthesized compounds (Liao et al., 2022).

Development of Fluorescent Probes

A novel application of these compounds includes the development of near-infrared fluorescent probes. Such probes are synthesized via a series of reactions including electrophilic substitution and coupling reactions, demonstrating the compound's versatility in creating sensitive detection tools for scientific research (You-min, 2014).

Pharmaceutical Applications

In pharmaceutical research, derivatives of this compound are synthesized and evaluated for various therapeutic effects. Theyare utilized in the design of novel compounds with potential antibacterial, antifungal, and anti-tubercular properties, showcasing their significance in medicinal chemistry (Akhaja & Raval, 2012).

Catalytic Applications

These compounds are also involved in catalytic applications. For example, they are used in palladium-catalyzed borylation reactions, a method critical for the synthesis of (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)arenes. This showcases their role in facilitating complex organic transformations, which are pivotal in synthetic organic chemistry (Takagi & Yamakawa, 2013).

In Organic Electronics

The compound is employed in the synthesis of semiconducting polymers. Derivatives like 5,10-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphtho[1,2-c:5,6-c′]bis[1,2,5]thiadiazole are used as precursors for high-performance semiconducting polymers, indicating its utility in the field of organic electronics (Kawashima et al., 2013).

Cytotoxicity Studies and Cellular Uptake

These compounds have been studied for their cytotoxic effects and cellular uptake, particularly in the context of cancer research. This includes investigating the properties of boronated phosphonium salts derived from these compounds and their impact on human glioblastoma and kidney tubule cells (Morrison et al., 2010).

Safety and Hazards

While specific safety and hazard information for this compound is not available, similar compounds like 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane are classified as highly flammable liquids and vapors. They can produce flammable gases when in contact with water.